![molecular formula C20H17N3O5S B2903859 N-(4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 941898-99-3](/img/structure/B2903859.png)
N-(4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
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Overview
Description
This compound belongs to the class of organic compounds known as alpha amino acid amides . It also falls under the category of aryl-phenylketones, which are aromatic compounds containing a ketone substituted by one aryl group, and a phenyl group .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which this compound is a part of, can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The structure of the compound can be analyzed based on IR, 1H, 13C NMR, and mass spectral data . The compound’s structure is also influenced by the nature of substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles .Chemical Reactions Analysis
The chemical reactions involving this compound can be monitored by thin layer chromatography (TLC) . The compound’s reactions are also influenced by the presence of a hydrophobic moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound can be analyzed using 1H-NMR, 13C-NMR, IR, and mass spectral data . The compound’s properties are also influenced by the presence of a hydrophobic moiety .Scientific Research Applications
Anticancer Activity
Thiazole derivatives have been studied for their potential anticancer properties. They have shown cytotoxicity against various human cancer cell lines, indicating their potential use in cancer treatment .
Antimicrobial Activity
Efforts have been made to study the pharmacological activities of thiazole derivatives as antimicrobial agents. This includes combating drug resistance by pathogens .
Antioxidant Properties
Some thiazole derivatives have been synthesized and screened for their in vitro antioxidant properties, showing potent activity .
Analgesic and Anti-inflammatory Activities
Certain thiazole compounds have demonstrated significant analgesic and anti-inflammatory activities, which could be beneficial in pain management and treating inflammation .
Synthesis of Novel Compounds
Thiazoles serve as key intermediates in the synthesis of novel compounds with potential therapeutic applications .
Chemical Structure Analysis
Thiazole derivatives are also used in chemical structure analysis to understand their properties, spectra, and potential interactions with other molecules .
Mechanism of Action
Target of Action
Compounds with similar structures, such as substituted benzothiazoles, have shown potent antibacterial activity against both gram-positive and gram-negative strains .
Mode of Action
Similar compounds have been suggested to have a membrane perturbing as well as intracellular mode of action . They may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Biochemical Pathways
Similar compounds have been found to induce s phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, and activate caspase-3, leading to mitochondrial dysfunction and cell apoptosis .
Result of Action
Similar compounds have been found to induce s phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, leading to mitochondrial dysfunction and cell apoptosis .
Future Directions
properties
IUPAC Name |
N-[4-[2-(3-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O5S/c1-26-15-4-2-3-13(8-15)21-18(24)9-14-10-29-20(22-14)23-19(25)12-5-6-16-17(7-12)28-11-27-16/h2-8,10H,9,11H2,1H3,(H,21,24)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAZZNXRPPNUFJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(2-((3-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide |
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